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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed information on the solubility of GAT211, a

cannabinoid 1 receptor (CB1R) positive allosteric modulator (PAM), in various organic solvents

and provides standardized protocols for its dissolution and storage.

Introduction
GAT211 is a potent, racemic positive allosteric modulator of the cannabinoid 1 receptor (CB1R)

with demonstrated efficacy in preclinical models of neuropathic and inflammatory pain.[1][2] As

an ago-PAM, it exhibits both direct agonist activity and enhances the signaling of orthosteric

CB1R agonists.[3][4] Accurate and consistent preparation of GAT211 solutions is critical for

reliable experimental outcomes. This note details the solubility of GAT211 in common

laboratory solvents and provides step-by-step protocols for preparing stock solutions for both in

vitro and in vivo applications.

Physicochemical Properties
Molecular Formula: C₂₂H₁₈N₂O₂

Molecular Weight: 342.4 g/mol [5]

Appearance: Crystalline solid[5]

Storage: Store powder at -20°C for up to 4 years[5]
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Solubility Data
GAT211 is soluble in a range of organic solvents but is sparingly soluble in aqueous buffers.[5]

The solubility in common organic solvents is summarized in the table below. It is important to

note that solubility values can be vendor-specific and may vary slightly between batches.

Table 1: GAT211 Solubility in Organic Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Source

Dimethyl Sulfoxide

(DMSO)
~100 mg/mL ~292.06 mM [6][7]

Dimethyl Formamide

(DMF)
~25 mg/mL ~73.01 mM [5]

Ethanol ~5 mg/mL ~14.60 mM [5]

Note: For DMSO, achieving the maximum solubility of 100 mg/mL may require sonication.[7]

Experimental Protocols
Protocol for Preparing High-Concentration Stock
Solutions (e.g., 100 mg/mL in DMSO)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in aqueous media for in vitro assays.

Materials:

GAT211 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer
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Water bath sonicator

Calibrated analytical balance and weighing paper

Calibrated micropipettes

Procedure:

Preparation: Bring GAT211 powder and DMSO to room temperature before use.

Weighing: Accurately weigh the desired amount of GAT211 powder. For example, to prepare

1 mL of a 100 mg/mL solution, weigh 100 mg of GAT211.

Dissolution: a. Transfer the weighed GAT211 into the sterile vial. b. Add the calculated

volume of DMSO. For a 100 mg/mL solution, add 1 mL of DMSO. c. Tightly cap the vial and

vortex thoroughly for 1-2 minutes. d. Sonication: Place the vial in a water bath sonicator for

10-15 minutes to ensure complete dissolution, as recommended for achieving high

concentrations.[7] The solution should become clear.

Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles. b. Store the aliquots at -20°C for up to 1 month or at

-80°C for up to 6 months.[6][7]

Protocol for Preparing Solutions for In Vivo
Administration
For in vivo studies, GAT211 is often administered in a vehicle containing co-solvents to

maintain solubility and biocompatibility.

Example Vehicle 1: 10% DMSO in Corn Oil[6][7]

Prepare a concentrated stock solution of GAT211 in DMSO (e.g., 25 mg/mL) as described in

Protocol 4.1.

In a sterile tube, add the required volume of the DMSO stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-113689/GAT211-DataSheet-MedChemExpress.pdf
https://www.invivochem.com/gat211.html
http://file.medchemexpress.com/batch_PDF/HY-113689/GAT211-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.invivochem.com/gat211.html
http://file.medchemexpress.com/batch_PDF/HY-113689/GAT211-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the corresponding volume of corn oil to achieve the final desired concentration and a

10% DMSO volume. For instance, to prepare 1 mL of a 2.5 mg/mL solution, add 100 µL of

the 25 mg/mL DMSO stock to 900 µL of corn oil.[6]

Vortex the mixture thoroughly until a clear, homogenous solution is formed.

Example Vehicle 2: Ethanol, Kolliphor, and Saline (1:1:6 ratio)[1]

Dissolve GAT211 directly in ethanol first.

Add an equal volume of Kolliphor (a non-ionic solubilizer and emulsifier) and mix.

Add six volumes of saline to the mixture and vortex until clear.

This formulation has been used for intraperitoneal (i.p.) injections.[1]

Important Considerations
Solvent Purity: Always use high-purity, anhydrous solvents to prevent compound degradation

and precipitation.

Aqueous Solubility: GAT211 is sparingly soluble in aqueous buffers.[5] To prepare an

aqueous solution for in vitro assays, first dissolve GAT211 in DMF or DMSO and then dilute

with the aqueous buffer of choice (e.g., PBS). A 1:3 solution of DMF:PBS (pH 7.2) yields a

solubility of approximately 0.25 mg/ml.[5] Aqueous solutions should be prepared fresh and

are not recommended for storage for more than one day.[5]

Solvent Effects: Be aware that solvents like DMSO can have independent effects in

biological assays.[8] Always include a vehicle control group in experiments to account for

any solvent-induced effects. Ethanol can also have complex interactions with the

endocannabinoid system.[9]

Safety: GAT211 should be handled as a hazardous material. Use appropriate personal

protective equipment (PPE), including gloves, lab coat, and eye protection. Review the full

Safety Data Sheet (SDS) before use.[5]

Visualization of GAT211 Mechanism of Action
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GAT211 acts as a positive allosteric modulator (PAM) at the CB1 receptor, a G-protein coupled

receptor (GPCR). The diagram below illustrates the signaling pathway.
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Click to download full resolution via product page

Caption: GAT211 enhances CB1 receptor signaling via allosteric modulation.

The diagram below illustrates a generalized workflow for preparing and using a GAT211 stock

solution for an in vitro experiment.
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Caption: Experimental workflow for preparing GAT211 for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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